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Compound of Interest

Compound Name: Lauroylcarnitine chloride

Cat. No.: B151927

Technical Support Center: Lauroyl-L-carnitine
chloride

This guide provides researchers, scientists, and drug development professionals with detailed
information on the solubility of Lauroyl-L-carnitine chloride in DMSO and water, along with
troubleshooting advice for common experimental challenges.

Solubility Data

The solubility of Lauroyl-L-carnitine chloride can vary between solvents and is influenced by
factors such as temperature and the purity of the solvent. The data below is a summary from
various sources.
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Concentration
Solvent
(mg/mL)

Molar
Equivalent
(mM)

Notes Source(s)

DMSO =10 mg/mL

> 26.11 mM

[1](2]

30 mg/mL 78.96 mM

Sonication is

recommended.

3]

50 mg/mL 131.59 mM

Ultrasonic
assistance may
be needed. Use
newly opened
DMSO as the
compound is

hygroscopic.

[4][5]

Water Slightly Soluble

Not Specified

A 1% aqueous
solution has a pH
of 2.5.

[3]5](6]

Frequently Asked Questions (FAQs) &

Troubleshooting

Q1: My Lauroyl-L-carnitine chloride is not dissolving completely in DMSO. What should | do?

Al: If you are experiencing difficulty dissolving the compound, consider the following

troubleshooting steps:

» Increase Temperature: Gently warm the solution (e.g., in a 37°C water bath) to increase

solubility.

o Use Sonication: Sonication is frequently recommended to aid the dissolution of Lauroyl-L-

carnitine chloride in DMSO.[3]

e Check Solvent Quality: The compound is hygroscopic.[5] DMSO readily absorbs moisture

from the air, which can significantly reduce its solvating power for certain compounds.

Always use fresh, anhydrous, or newly opened DMSO for the best results.[4][7]
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» Vortexing: Ensure the solution is mixed thoroughly by vortexing for several minutes.

Q2: Why is the solubility in water listed as "slightly soluble"? Can | prepare an aqueous stock
solution?

A2: Lauroyl-L-carnitine chloride has limited solubility in aqueous solutions.[3][6] Preparing a
high-concentration stock solution directly in water or aqueous buffers is generally not
recommended. For biological experiments requiring an aqueous solution, it is standard practice
to first prepare a concentrated stock solution in an organic solvent like DMSO and then perform
a serial dilution into the aqueous experimental medium. Ensure the final concentration of the
organic solvent is low enough to not affect the biological system.

Q3: How should | prepare a stock solution in DMSO?

A3: Please refer to the detailed "Experimental Protocol: Preparation of a DMSO Stock Solution”
section below for a step-by-step guide.

Q4: | noticed some precipitation in my stock solution after storing it. Is it still usable?

A4: Precipitation can occur if the solution was stored at a low temperature where its solubility
limit was exceeded. You can try to redissolve the compound by gently warming the vial and
vortexing or sonicating it. If the precipitate fully redissolves and the solution is clear, it can
typically be used. To prevent this, consider preparing aliquots of your stock solution to avoid
repeated freeze-thaw cycles.[4]

Q5: What is the recommended storage condition for Lauroyl-L-carnitine chloride solutions?

A5: For long-term stability, stock solutions of Lauroyl-L-carnitine chloride in DMSO should be
stored under the following conditions:

e -80°C: for up to 6 months.[4][7]
e -20°C: for up to 1 month.[4][7]

Always store in tightly sealed vials to protect from moisture.

Experimental Protocols
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Protocol: Preparation of a 10 mg/mL Stock Solution in
DMSO

This protocol provides a method for preparing a clear stock solution of Lauroyl-L-carnitine
chloride.

Materials:

Lauroyl-L-carnitine chloride powder

e Anhydrous or newly opened DMSO

« Sterile microcentrifuge tubes or vials

o Calibrated scale

o Pipettes

o Vortex mixer

e Sonicator (optional, but recommended)
Methodology:

o Weighing: Accurately weigh the desired amount of Lauroyl-L-carnitine chloride powder in a
suitable vial. For example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the
compound.

¢ Solvent Addition: Add the calculated volume of DMSO to the vial. For a 10 mg/mL solution,
add 1 mL of DMSO.

e Dissolution:
o Cap the vial securely.

o Vortex the mixture vigorously for 2-3 minutes.
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o If the solid has not fully dissolved, place the vial in an ultrasonic water bath for 5-10

minutes.[3]

o Visually inspect the solution against a light source to ensure no solid particles remain. The

solution should be clear.

o Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles.[4]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4][7]

Visual Troubleshooting Guide

The following workflow diagram provides a logical sequence of steps to troubleshoot solubility
issues with Lauroyl-L-carnitine chloride.
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Start: Compound
Insolubility Issue

Step 1 Verify Solvent Quality
Is the DMSO fresh/anhydrous?

Action: Use newly opened
anhydrous DMSO.

Action: Vortex vigorously
for 2-5 minutes.

Step 2: Apply Mechanical Force
Has the solution been vortexed
thoroughly?

Step 3: Use Sonication
Has sonication been applied?

Action: Sonicate in a
water bath for 10-15 min.

Step 4: Gentle Warming
Has the solution been warmed?

Dissolved
Dissolved
Dissolvhd Step 5: Re-evaluate Concentration
Is the target concentration too high?
Action: Prepare a more dilute
solution and re-attempt.
Y
Success: Compound Dissolved _ e
> < Consult manufacturer's technical support
Proceed with experiment. <

or consider alternative solvent.

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving Lauroyl-L-carnitine chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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